Cas no 188917-80-8 (2,2':5',2''-Terthiophene, 5-decyl-)
188917-80-8 structure
Product Name:2,2':5',2''-Terthiophene, 5-decyl-
CAS No:188917-80-8
MF:C22H28S3
MW:388.652722358704
CID:1380194
PubChem ID:22026385
Update Time:2025-04-20
2,2':5',2''-Terthiophene, 5-decyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,2':5',2''-Terthiophene, 5-decyl-
- 2-decyl-5-(5-thiophen-2-ylthiophen-2-yl)thiophene
- SCHEMBL2769963
- DTXSID90621723
- 188917-80-8
- 1~5~-Decyl-1~2~,2~2~:2~5~,3~2~-terthiophene
-
- Inchi: 1S/C22H28S3/c1-2-3-4-5-6-7-8-9-11-18-13-14-21(24-18)22-16-15-20(25-22)19-12-10-17-23-19/h10,12-17H,2-9,11H2,1H3
- InChI Key: MQWGGPWFFVPNIH-UHFFFAOYSA-N
- SMILES: S1C(C2=CC=C(C3=CC=CS3)S2)=CC=C1CCCCCCCCCC
Computed Properties
- Exact Mass: 388.13554
- Monoisotopic Mass: 388.13531441g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 11
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.3
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- PSA: 0
2,2':5',2''-Terthiophene, 5-decyl- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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